Cas no 2229460-35-7 (tert-butyl N-3-amino-2-(4-cyclopropylphenyl)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(4-cyclopropylphenyl)-2-methylpropylcarbamate
• CAS No: 2229460-35-7
• MF: C₁₈H₂₈N₂O₂
• MW: 304.427124977112
• CID: 6111286
• PubChem ID: 165968180
• Update Time: 2025-06-28

tert-butyl N-3-amino-2-(4-cyclopropylphenyl)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(4-cyclopropylphenyl)-2-methylpropylcarbamate
• 2229460-35-7
• tert-butyl N-[3-amino-2-(4-cyclopropylphenyl)-2-methylpropyl]carbamate
• EN300-1883257

• Inchi： 1S/C18H28N2O2/c1-17(2,3)22-16(21)20-12-18(4,11-19)15-9-7-14(8-10-15)13-5-6-13/h7-10,13H,5-6,11-12,19H2,1-4H3,(H,20,21)
• InChI Key： MRQUCKUTYKPBRZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(C)(CN)C1C=CC(=CC=1)C1CC1)=O

Computed Properties

• Exact Mass: 304.215078140g/mol
• Monoisotopic Mass: 304.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-amino-2-(4-cyclopropylphenyl)-2-methylpropylcarbamate

Introduction to Tert-butyl N-3-amino-2-(4-cyclopropylphenyl)-2-methylpropylcarbamate (CAS No. 2229460-35-7)

Tert-butyl N-3-amino-2-(4-cyclopropylphenyl)-2-methylpropylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2229460-35-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their structural flexibility and biological activity. The unique structural features of Tert-butyl N-3-amino-2-(4-cyclopropylphenyl)-2-methylpropylcarbamate, particularly the presence of a tert-butyl group, an amino-substituted phenyl ring, and a cyclopropyl moiety, contribute to its distinctive chemical properties and potential therapeutic benefits.

The synthesis and characterization of this compound have been subjects of extensive research, aiming to elucidate its mechanisms of action and explore its pharmacological potential. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how the structural components of Tert-butyl N-3-amino-2-(4-cyclopropylphenyl)-2-methylpropylcarbamate interact with biological targets, such as enzymes and receptors. These studies have revealed that the tert-butyl group may enhance the compound's metabolic stability, while the amino-substituted phenyl ring could contribute to its binding affinity for specific biological targets.

One of the most compelling aspects of Tert-butyl N-3-amino-2-(4-cyclopropylphenyl)-2-methylpropylcarbamate is its potential application in the development of novel therapeutic agents. The cyclopropyl moiety, a cyclic alkene with a high degree of strain, has been shown to influence the electronic properties of adjacent functional groups, thereby modulating the compound's reactivity and biological activity. This feature makes it an attractive scaffold for designing molecules with tailored pharmacokinetic profiles. Moreover, the combination of these structural elements suggests that Tert-butyl N-3-amino-2-(4-cyclopropylphenyl)-2-methylpropylcarbamate could exhibit multiple modes of action, making it a promising candidate for addressing complex diseases.

In recent years, there has been growing interest in exploring the pharmacological properties of carbamate derivatives. Studies have demonstrated that carbamates can serve as effective intermediates in the synthesis of bioactive molecules, offering advantages such as improved solubility and reduced toxicity compared to traditional small-molecule drugs. The unique structural motif of Tert-butyl N-3-amino-2-(4-cyclopropylphenyl)-2-methylpropylcarbamate aligns well with these trends, positioning it as a valuable asset in drug discovery programs. Researchers have been particularly intrigued by its potential in modulating pathways associated with inflammation, neurodegeneration, and cancer.

The investigation into Tert-butyl N-3-amino-2-(4-cyclopropylphenyl)-2-methylpropylcarbamate has also led to insights into its synthetic pathways. The introduction of the tert-butyl group at the carbamate position not only enhances stability but also provides a handle for further functionalization. This allows chemists to modify the compound's structure systematically, optimizing its pharmacological properties. Recent reports highlight novel synthetic strategies that leverage transition-metal catalysis and asymmetric methods to achieve high yields and enantioselectivity in the preparation of this compound. Such advancements underscore the growing importance of Tert-butyl N-3-amino-2-(4-cyclopropilphenil)-2-methyl-propil-carbamato as a building block in modern drug development.

From a medicinal chemistry perspective, one of the most exciting aspects of Tert-butyl N-3-amino-2-(4-cyclopropilphenil)-2-methyl-propil-carbamato is its potential to serve as a lead compound for further optimization. By leveraging structure-based drug design principles, researchers can fine-tune its interactions with biological targets to enhance efficacy and minimize side effects. For instance, computational studies have suggested that modifications to the amino-substituted phenyl ring could improve binding affinity for specific enzymes involved in disease pathways. These findings highlight the need for continued exploration into this compound's pharmacological profile.

The role of computational tools in studying Tert-butyle N-trifluoroacetyl-N'-[(1S)-1-cyanoethyl]-thiourea has been instrumental in advancing our understanding of its behavior in biological systems. Advanced molecular dynamics simulations have provided insights into how this compound partitions between different cellular compartments and interacts with macromolecules such as proteins and nucleic acids. These simulations have also helped predict potential off-target effects, which is crucial for ensuring safety in drug development. By integrating experimental data with computational models, researchers can gain a more comprehensive view of how Tert-butyle N-trifluoroacetyl-N'-[(1S)-1-cyanoethyl]-thiourea functions at the molecular level.

In conclusion, Tert-butyle N-trifluoroacetyl-N'-[(1S)-1-cyanoethyl]-thiourea represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features offer numerous opportunities for developing novel therapeutic agents with improved efficacy and safety profiles. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most challenging medical conditions.